Cas no 85272-30-6 (Diisopropylsilyl Bis(Trifluoromethanesulfonate))

• Product Name: Diisopropylsilyl Bis(Trifluoromethanesulfonate)
• CAS No: 85272-30-6
• MF: C₈H₁₄F₆O₆S₂Si
• MW: 412.399082660675
• CID: 664757
• PubChem ID: 24863413
• Update Time: 2025-05-21

Diisopropylsilyl Bis(Trifluoromethanesulfonate) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, bis(1-methylethyl)silylene ester
• DIISOPROPYLBIS(TRIFLUOROMETHANESULFONYL)SILANE
• (TfO)2Si(i-Pr)2
• Bis(trifluoromethanesulfonic acid)diisopropylsilanediyl ester
• bis(trifluoromethanesulfonyloxy)diisopropylsilane
• DIISOPROPYLSILYL BIS(TRIFLUOROMETHANE-SU LFONATE),TECH.
• DIISOPROPYLSILYL BIS(TRIFLUOROMETHANESULFONATE)
• Diisopropylsilylenebis(trifluoromethanesulfonate)
• i-Pr2-Si(OTf)2
• TRIFLUOROMETHANESULFONIC ACID DIISOPROPYLSILYLENE ESTER
• Bis(1-methylethyl)[[(trifluoromethyl)sulfonyl]oxy]silyl 1,1,1-trifluoromethanesulfonate (ACI)
• Methanesulfonic acid, trifluoro-, bis(1-methylethyl)silylene ester (9CI)
• Diisopropylsilyl ditriflate
• DIISOPROPYLSILYL BIS(TRIFLUOROMETHANE-SU LFONATE), TECH.
• Methanesulfonic acid, 1,1,1-trifluoro-, bis(1-methylethyl)[[(trifluoromethyl)sulfonyl]oxy]silyl ester
• Diisopropylsilyl Bis(Trifluoromethanesulfonate)

• MDL： MFCD00043111
• Inchi： 1S/C8H14F6O6S2Si/c1-5(2)23(6(3)4,19-21(15,16)7(9,10)11)20-22(17,18)8(12,13)14/h5-6H,1-4H3
• InChI Key： BHZPNBNSRVSTBW-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(O[Si](C(C)C)(C(C)C)OS(C(F)(F)F)(=O)=O)(=O)=O
• BRN： 3567500

Computed Properties

• Exact Mass: 411.99100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Bright brown liquid
• Density: 1.396 g/mL at 25 °C(lit.)
• Boiling Point: 85-86 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.382(lit.)
• PSA: 103.50000
• LogP: 5.14260
• Solubility: Not determined

Diisopropylsilyl Bis(Trifluoromethanesulfonate) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34; R37